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Compound of Interest

Ethyl cyclohex-2-ene-1-
Compound Name:
carboxylate

cat. No.: B1657123

An In-depth Technical Guide to Ethyl Cyclohex-2-ene-1-carboxylate

For researchers, scientists, and professionals in drug development, this guide provides a
comprehensive overview of Ethyl cyclohex-2-ene-1-carboxylate, covering its commercial
availability, physicochemical properties, and detailed experimental protocols for its synthesis.

Commercial Availability

Ethyl cyclohex-2-ene-1-carboxylate is available from several chemical suppliers, catering to
a range of research and development needs from small-scale laboratory quantities to larger
bulk orders. The availability and pricing can vary, so it is advisable to contact suppliers directly
for the most current information.

Table 1: Commercial Suppliers of Ethyl cyclohex-2-ene-1-carboxylate
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Supplier Purity/Grades Typical Quantities Offered
Dayang Chem (Hangzhou) Research Grade, Custom Gram to bulk industrial
Co., Ltd. Synthesis production quantities.[1]
_ High-Purity Reference
Biosynth 50 mg, 0.5 g.[2]
Standard
Sigma-Aldrich (Merck) Research Grade Inquire for available quantities.

] ) Inquire for available packaging
LookChem Commercial Mass Production o
and pricing.[3]

Physicochemical Properties

A summary of the key physical and chemical properties of Ethyl cyclohex-2-ene-1-
carboxylate is provided below. This data is essential for its handling, storage, and application
in experimental settings.

Table 2: Physicochemical Data for Ethyl cyclohex-2-ene-1-carboxylate

Property Value

Molecular Formula CoH1402[3][4]

Molecular Weight 154.21 g/mol [4]

CAS Number 55510-68-4[3][4]

Boiling Point 196.3 °C at 760 mmHg[3]
Density 1.002 g/cm3[3]

Flash Point 62.9 °C[3]

Vapor Pressure 0.402 mmHg at 25°C[3]
Canonical SMILES CCOC(=0)Cc1cccee=C1[3][4]

Synthesis and Experimental Protocols
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The primary method for synthesizing Ethyl cyclohex-2-ene-1-carboxylate is through a Diels-
Alder reaction.[5][6] This [4+2] cycloaddition reaction involves a conjugated diene and a
substituted alkene (a dienophile) to form a cyclohexene derivative.[5]

Diels-Alder Synthesis Protocol

In a typical synthesis, 1,3-butadiene (the diene) reacts with ethyl acrylate (the dienophile) to
yield Ethyl cyclohex-2-ene-1-carboxylate. The reaction is thermally allowed and proceeds via
a concerted mechanism.[5]

Reactants:

o 1,3-Butadiene (Diene)

o Ethyl acrylate (Dienophile)
Reaction Conditions:

¢ Solvent: A high-boiling solvent such as xylene or toluene is often used to achieve the
necessary reaction temperature.[7]

o Temperature: The reaction mixture is typically heated to reflux to ensure a sufficient reaction
rate.[7]

e Reaction Time: The reaction is monitored (e.g., by TLC) until the starting materials are
consumed.

Detailed Experimental Steps:

e Reaction Setup: In a round-bottomed flask equipped with a reflux condenser and a magnetic
stirrer, add ethyl acrylate.

» Addition of Diene: Cool the flask in a dry ice/acetone bath and condense 1,3-butadiene into
the flask.

o Reaction: Allow the mixture to warm to room temperature, then heat to reflux in a high-boiling
solvent like xylene.[7]
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o Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the
solvent under reduced pressure.

 Purification: The crude product can be purified by vacuum distillation or flash column
chromatography on silica gel.

Purification Protocol: Flash Column Chromatography

o Column Preparation: A glass column is packed with silica gel as the stationary phase,
slurried in a non-polar solvent (e.g., hexane).

o Sample Loading: The crude product is dissolved in a minimal amount of the initial eluting
solvent and loaded onto the column.

o Elution: The product is eluted using a solvent system of increasing polarity, for example, a
gradient of ethyl acetate in hexane.

» Fraction Collection: Fractions are collected and analyzed by TLC to identify those containing
the pure product.

o Solvent Removal: The solvent is removed from the pure fractions under reduced pressure to
yield the purified Ethyl cyclohex-2-ene-1-carboxylate.
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Caption: Workflow for selecting a chemical supplier.

Diels-Alder Reaction Pathway
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Caption: Diels-Alder synthesis of the target compound.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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